Cas no 19235-17-7 (5-Hydroxymethylcytidine)

• Product Name: 5-Hydroxymethylcytidine
• CAS No: 19235-17-7
• MF: C₁₀H₁₅N₃O₆
• MW: 273.242602586746
• CID: 1059342
• PubChem ID: 14367004
• Update Time: 2025-04-20

5-Hydroxymethylcytidine Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxymethylcytidine
• 5-(Hydroxymethyl)cytidine
• 5-hydroxymethyl-1-(β-D-ribofuranosyl)cytosine
• NFEXJLMYXXIWPI-WJZMDOFJSA-N
• AKOS027447527
• CHEBI:191041
• DB-263351
• 4-amino-1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(hydroxymethyl)pyrimidin-2-one
• SCHEMBL156036
• 5-hydroxymethyl cytidine
• 4-amino-1-((2S,3S,4R,5S)-3,4-dihydroxy-5-(hydroxymethyl)-tetrahydrofuran-2-yl)-5-(hydroxymethyl)pyrimidin-2(1H)-one
• A848687
• Cytidine, 5-(hydroxymethyl)-; 5-(Hydroxymethyl)cytidine; 5-Hydroxymethylcytidine
• G76914
• MFCD26523159
• 19235-17-7
• Cytidine, 5-(hydroxymethyl)-
• 4-amino-1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(hydroxymethyl)-1,2-dihydropyrimidin-2-one
• 4-amino-1-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-(hydroxymethyl)pyrimidin-2(1H)-one
• DTXSID101347383
• BRD-K68006081-001-01-1
• 5-hmrC

• Inchi： 1S/C10H15N3O6/c11-8-4(2-14)1-13(10(18)12-8)9-7(17)6(16)5(3-15)19-9/h1,5-7,9,14-17H,2-3H2,(H2,11,12,18)/t5-,6-,7-,9-/m1/s1
• InChI Key： NFEXJLMYXXIWPI-JXOAFFINSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(N=C(C(CO)=C1)N)=O)O)O

Computed Properties

• Exact Mass: 273.09608521g/mol
• Monoisotopic Mass: 273.09608521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 149Ų

Experimental Properties

• Density: 1.92±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 215 °C (decomposition)
• Solubility: Slightly soluble (23 g/l) (25 º C),